2-[(2-Methoxyethyl)amino]-4-(4-methoxyphenyl)pyrimidine-5-carboxylic acid

• IUPAC Name: 2-(2-methoxyethylamino)-4-(4-methoxyphenyl)pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C15H17N3O4/c1-21-8-7-16-15-17-9-12(14(19)20)13(18-15)10-3-5-11(22-2)6-4-10/h3-6,9H,7-8H2,1-2H3,(H,19,20)(H,16,17,18)
• InChI Key: GDILXHGHCRHINH-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=NC=C(C(=N1)C2=CC=C(C=C2)OC)C(=O)O
• Molecular Formula: C15H17N3O4
• Molecular Weight: 303.31 g/mol

Description

2-[(2-Methoxyethyl)amino]-4-(4-methoxyphenyl)pyrimidine-5-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a pyrimidine derivative and has been synthesized using different methods.

Mechanism of Action

Target of Action

Similar compounds have been found to interact withHeat shock protein HSP 90-alpha . This protein is a molecular chaperone that promotes the maturation, structural maintenance, and proper regulation of specific target proteins involved in cell cycle control and signal transduction .

Mode of Action

It’s worth noting that compounds with similar structures are often used inSuzuki–Miyaura (SM) coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The compound’s potential involvement in suzuki–miyaura coupling reactions suggests it may play a role incarbon-carbon bond formation . This process is crucial in organic synthesis, allowing for the construction of complex organic molecules from simpler precursors .

Result of Action

Its potential role in suzuki–miyaura coupling reactions suggests it may contribute to the synthesis of complex organic molecules .

Action Environment

The success of suzuki–miyaura coupling reactions, in which similar compounds may be involved, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(2-Methoxyethyl)amino]-4-(4-methoxyphenyl)pyrimidine-5-carboxylic acid in lab experiments include its ease of synthesis, good yield and purity, and potential applications in drug discovery, catalysis, and material science. The limitations of using the compound include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-[(2-Methoxyethyl)amino]-4-(4-methoxyphenyl)pyrimidine-5-carboxylic acid. One direction is to further investigate the mechanism of action of the compound and its potential applications in drug discovery. Another direction is to explore the use of the compound as a ligand in the synthesis of metal complexes with potential applications in catalysis and material science. Additionally, the compound could be modified to improve its solubility and reduce its toxicity.

Synthesis Methods

2-[(2-Methoxyethyl)amino]-4-(4-methoxyphenyl)pyrimidine-5-carboxylic acid is synthesized by the reaction of 4-methoxybenzaldehyde with 2-amino-4-(2-methoxyethyl)pyrimidine-5-carboxylic acid in the presence of a base. The reaction yields the desired compound in good yield and purity.

Scientific Research Applications

2-[(2-Methoxyethyl)amino]-4-(4-methoxyphenyl)pyrimidine-5-carboxylic acid has been extensively studied for its potential applications in various fields of science. The compound has been used as a starting material for the synthesis of other pyrimidine derivatives that have shown promising results in drug discovery. The compound has also been used as a ligand in the synthesis of metal complexes that have shown potential applications in catalysis and material science.